N,N-diethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine-1-carboxamide

• IUPAC Name: N,N-diethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H24N4OS/c1-4-15(5-2)13(18)17-8-6-16(7-9-17)12-14-10-11(3)19-12/h11H,4-10H2,1-3H3
• InChI Key: AXVYDZIOFFBPML-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCN(CC1)C2=NCC(S2)C
• Molecular Formula: C13H24N4OS
• Molecular Weight: 284.42 g/mol

Description

N,N-diethyl-4-(5-methyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine-1-carboxamide, commonly known as DMTP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTP belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of DMTP is not fully understood. However, it is believed to act on the GABAergic system, which is involved in regulating neuronal excitability. DMTP has been shown to enhance GABAergic neurotransmission by increasing the release of GABA and enhancing the activity of GABA receptors. This leads to a decrease in neuronal excitability, which may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
DMTP has been shown to have various biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in promoting neuronal survival and growth. DMTP has also been shown to decrease the levels of inflammatory cytokines, which are involved in the pathogenesis of various diseases. In addition, DMTP has been reported to increase the levels of antioxidant enzymes, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

DMTP has several advantages for lab experiments. It is easy to synthesize and has shown promising results in various animal models. DMTP has also been reported to have a good safety profile with no significant adverse effects. However, there are some limitations to using DMTP in lab experiments. The exact mechanism of action is not fully understood, and further research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for research on DMTP. One area of research is to further investigate its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is to determine the optimal dosage and administration route for DMTP. In addition, further research is needed to fully understand the mechanism of action of DMTP and its potential side effects. Overall, DMTP has shown promising results in various scientific studies and has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

The synthesis of DMTP involves the reaction between 4,5-dihydro-1,3-thiazol-2-amine and N,N-diethylpiperazine-1-carboxamide in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into DMTP. The yield of DMTP can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

DMTP has shown potential therapeutic applications in various scientific studies. It has been reported to exhibit anticonvulsant, anxiolytic, and antidepressant properties. DMTP has also been shown to improve cognitive function and memory in animal models. In addition, DMTP has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.